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Compound of Interest

Compound Name: 2-o0-Methylcytidine
Cat. No.: B13150526
Get Quote
\ J

CAS No: 2140-72-9 | Formula: C10H15N30s Classification: Non-Hazardous (GHS/OSHA) |
Handling Level: Laboratory Chemical Waste (Precautionary)[1][2]

Part 1: Executive Safety Assessment

To the Researcher: While 2'-O-Methylcytidine is classified as non-hazardous under GHS and
OSHA standards (unlike cytotoxic nucleoside analogs such as Gemcitabine), it is a bioactive
modified nucleoside used in RNA synthesis and antiviral research.[2]

The Core Directive: Do not treat this as general trash or drain-safe waste. As a Senior
Application Scientist, | advise treating all modified nucleosides as Chemical Waste destined for
high-heat incineration. This adheres to the Precautionary Principle, ensuring that bioactive
precursors do not enter municipal water systems where they may persist or accumulate.

Physico-Chemical Properties Relevant to Disposal
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Property

Data

Operational Implication

Physical State

White to off-white crystalline

powder

High risk of dust generation;

use fume hood for transfer.[1]

[2]

Soluble in water, DMSO,

Liquid waste streams will vary

Solubility )
Methanol (Aqueous vs. Organic).[1]

Do not rely on bleach for
Stability Stable under normal conditions  deactivation; incineration is

required.[1]

Regulated as "Non-RCRA

) ] Regulated Chemical Waste"

RCRA Status Not Listed (P or U list)

unless mixed with listed

solvents.[1]

Part 2: Waste Stream Segregation & Protocols
1. Solid Waste (Pure Substance)

Applicability: Expired stock powder, lyophilized cakes, or spill cleanup residues.[1][2]

The Protocol:

» Containment: Transfer the material into a screw-top high-density polyethylene (HDPE) or

glass jar. Do not use open-top beakers.

» Labeling: Affix a "Chemical Waste" tag.

o Chemical Name: 2'-O-Methylcytidine.[1][2][3][4]

o Hazard Checkbox: Mark "Non-Hazardous" (unless mixed with other hazards).[5]

o Note: Add "For Incineration" to the comments section.

o Disposal Path: Place in the Solid Chemical Waste Drum (typically blue or black barrel in

most EHS setups).
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o Why: This ensures the compound is destroyed at >1000°C, breaking the pyrimidine ring
structure completely.[2]

2. Liquid Waste (Solutions)

Applicability: HPLC effluent, reaction mixtures, or dissolved stock.[1][2]
Scenario A: Aqueous Solutions (Buffers/Water)[2]
» Segregation: Collect in the Aqueous Waste carboy (pH 5-9).

e Prohibition: Do not pour down the sink. Even if water-soluble, municipal treatment plants do
not filter modified nucleosides effectively.[2]

Scenario B: Organic Solvents (DMSO, Methanol, Acetonitrile)[1][2]
o Segregation: Collect in the Organic Solvent Waste carboy.

o Compatibility: 2'-O-Methylcytidine is compatible with standard organic waste streams (non-
reactive).[1][2]

o Caution: If the solution contains >24% alcohol or acetonitrile, the entire mixture becomes
ignitable (RCRA D001) and must be handled as hazardous waste.[2]

3. Contaminated Debris
Applicability: Weigh boats, pipette tips, gloves.[1][2]

e Trace Amounts: If the debris is "RCRA Empty" (<3% by weight remaining), it can generally
be discarded in the Laboratory Trash (check local EHS rules).[2]

» Gross Contamination: If visible powder remains, bag the items in a clear ziplock bag, label
as "Chemical Debris," and place in the Solid Chemical Waste bin.[2]

Part 3: Operational Decision Tree (Workflow)

The following diagram illustrates the logical flow for disposing of 2'-O-Methylcytidine based on
its state and concentration.
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Waste Generation:
2'-O-Methylcytidine

Determine Physical State
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Disposal: High Heat Incineration

Click to download full resolution via product page

Caption: Decision logic for segregating 2'-O-Methylcytidine waste streams to ensure

environmental compliance.

Part 4: Emergency Procedures (Spill Management)
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In the event of a powder spill outside of a containment hood:

PPE Upgrade: Wear nitrile gloves, lab coat, and safety glasses. If dust is airborne, use an
N95 respirator.

Dry Clean-up: Do not wet the powder initially (this spreads the contamination). Gently sweep
the powder into a dustpan or scoop using a card.

Wet Wipe: Once the bulk powder is removed, clean the surface with water and soap.

Disposal: Place the collected powder and the paper towels used for cleaning into a sealable
bag. Label as "Chemical Cleanup Debris" and dispose of in the Solid Chemical Waste
stream.

Part 5: References & Authority
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. biosynth.com [biosynth.com]

o 4. fishersci.com [fishersci.com]

e 5. vumc.org [vumc.org]

e 6. fishersci.com [fishersci.com]

» To cite this document: BenchChem. [Technical Guide: Safe Disposal of 2'-O-Methylcytidine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13150526/docs#technical-guide-safe-disposal-of-2-o-
methylcytidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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